Cas no 765914-74-7 (1H-Indazole, 6-bromo-5-(2,4-difluorophenoxy)-)

• Product Name: 1H-Indazole, 6-bromo-5-(2,4-difluorophenoxy)-
• CAS No: 765914-74-7
• MF: C₁₃H₇BrF₂N₂O
• MW: 325.108289003372
• CID: 1780475
• PubChem ID: 57418761
• Update Time: 2025-04-21

1H-Indazole, 6-bromo-5-(2,4-difluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 6-bromo-5-(2,4-difluorophenoxy)-
• 765914-74-7
• DB-428519
• SCHEMBL2443701
• 6-Bromo-5-(2,4-difluorophenoxy)-1H-indazole
• HNIRRQIMHKSRHT-UHFFFAOYSA-N
• DTXSID901264105

• Inchi： 1S/C13H7BrF2N2O/c14-9-5-11-7(6-17-18-11)3-13(9)19-12-2-1-8(15)4-10(12)16/h1-6H,(H,17,18)
• InChI Key： HNIRRQIMHKSRHT-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=NN2)C=C1OC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 323.97101
• Monoisotopic Mass: 323.97098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91